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Compound of Interest

Compound Name: Pentane, 2,2'-oxybis-

Cat. No.: B15368231 Get Quote

A comprehensive evaluation of the cost-effectiveness of "Pentane, 2,2'-oxybis-," also known

by its synonym bis(1-methylbutyl) ether, in industrial processes is not feasible due to a

significant lack of publicly available data on its applications, performance, and cost. Extensive

searches for this specific chemical compound have revealed a notable absence of established

industrial uses, precluding a meaningful comparison with alternative substances.

While the chemical structure (C10H22O) is documented in chemical databases, information

regarding its practical application in any large-scale industrial process is conspicuously

missing. This scarcity of information extends to experimental data on its performance

characteristics, such as solvent power, reaction efficiency, or physical properties relevant to

industrial processing. Consequently, the core requirement of comparing its performance with

other alternatives, supported by experimental data, cannot be fulfilled.

In contrast, other ethers with similar-sounding names, such as methyl tert-butyl ether (MTBE),

tert-amyl methyl ether (TAME), and diethyl ether, have well-documented and significant

industrial applications, primarily as fuel oxygenates and solvents. However, these compounds

are structurally distinct from "Pentane, 2,2'-oxybis-" and do not serve as direct functional

alternatives in an unknown process.

The lack of available information prevents the creation of the requested comparison guide. Key

components of such a guide, including quantitative data for comparison tables, detailed
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experimental protocols, and illustrative diagrams of its role in industrial workflows, cannot be

generated without a foundational understanding of its use.

For researchers, scientists, and drug development professionals seeking information on cost-

effective industrial solvents, it would be more productive to investigate commonly used and

well-documented ethers or other solvent classes for which extensive performance and

economic data are available.

Should "Pentane, 2,2'-oxybis-" be a niche or newly developed chemical with specific,

unpublished applications, a direct inquiry to chemical suppliers or manufacturers may yield

more targeted information. However, based on the current body of public knowledge, a

comparative guide on its cost-effectiveness in industrial processes cannot be responsibly

constructed.

To cite this document: BenchChem. [The Industrial Obscurity of "Pentane, 2,2'-oxybis-": A
Comparative Analysis Proves Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15368231#comparing-the-cost-effectiveness-of-
pentane-2-2-oxybis-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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